Cas no 59899-90-0 (2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid)

• Product Name: 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid
• CAS No: 59899-90-0
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• MDL: MFCD20644742
• CID: 4057436
• PubChem ID: 15562920
• Update Time: 2025-10-30

2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetic acid, 5-fluoro-
• 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid
• 2-(5-fluorobenzo[d]isoxazol-3-yl)acetic acid
• AKOS022644925
• DTXSID201275153
• JCA89990
• 886-654-5
• DTXCID501705698
• F1967-2396
• 59899-90-0
• 2-(5-fluoro-1,2-benzoxazol-3-yl)aceticacid
• 5-Fluoro-1,2-benzisoxazole-3-acetic acid
• Z1262525596
• EN300-102511
• SCHEMBL9512394

• MDL： MFCD20644742
• Inchi： 1S/C9H6FNO3/c10-5-1-2-8-6(3-5)7(11-14-8)4-9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： VSMUFSQKMIXFMR-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(F)C=C2)C(CC(O)=O)=N1

Computed Properties

• Exact Mass: 195.03317122Da
• Monoisotopic Mass: 195.03317122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid

Comprehensive Overview of 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid (CAS No. 59899-90-0)

2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid (CAS No. 59899-90-0) is a fluorinated benzoxazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique benzoxazole core and fluoro substitution, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural features of 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid make it a versatile intermediate in organic synthesis. Its acetic acid moiety allows for further functionalization, enabling the creation of esters, amides, and other derivatives. This adaptability is crucial for medicinal chemistry applications, where slight modifications can lead to significant changes in biological activity. Recent studies highlight its utility in designing small-molecule therapeutics targeting metabolic disorders and neurodegenerative diseases.

In the context of green chemistry, 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid has been investigated for its potential in sustainable synthesis routes. With growing interest in eco-friendly chemical processes, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends toward carbon-neutral manufacturing and the circular economy in the chemical industry.

From a spectroscopic analysis perspective, the compound’s fluorine atom provides a useful handle for NMR studies, aiding in structural elucidation and reaction monitoring. Its UV-visible absorption properties also make it relevant for photophysical applications, such as in the development of fluorescent probes for biological imaging. These characteristics are particularly valuable in diagnostic tool development and molecular sensing technologies.

The pharmacokinetic profile of 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid derivatives is another area of active research. Scientists are examining its metabolic stability and membrane permeability to optimize drug candidates. This is especially relevant given the current focus on oral bioavailability challenges in small-molecule drug development. The compound’s balanced lipophilicity and hydrogen-bonding capacity make it a promising scaffold for addressing these issues.

In material science, the benzoxazole core of 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid contributes to the development of high-performance polymers with enhanced thermal stability. Its incorporation into coordination complexes has also shown potential for creating catalytic systems used in asymmetric synthesis. These applications are gaining traction in industries ranging from electronics to renewable energy technologies.

Quality control of 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid relies heavily on advanced analytical techniques such as HPLC-MS and X-ray crystallography. The pharmaceutical industry emphasizes rigorous impurity profiling to ensure compliance with ICH guidelines. This is particularly important given the increasing regulatory scrutiny on genotoxic impurities in active pharmaceutical ingredients (APIs).

Recent patent literature reveals growing interest in 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid as a key intermediate for anticancer drug candidates. Its ability to modulate cell signaling pathways while maintaining favorable toxicity profiles makes it attractive for targeted therapy development. This aligns with the current focus on personalized medicine and precision oncology approaches in healthcare.

The compound’s stability under various storage conditions and solvent systems has been extensively studied to facilitate its use in high-throughput screening platforms. Such investigations are crucial for drug discovery pipelines where compound integrity directly impacts screening results. These studies often employ accelerated stability testing methods to predict long-term behavior.

Looking ahead, 2-(5-fluoro-1,2-benzoxazol-3-yl)acetic acid continues to show promise across multiple scientific disciplines. Its combination of structural versatility and favorable physicochemical properties positions it as a valuable tool for addressing current challenges in life sciences and materials engineering. Ongoing research will likely uncover new applications for this multifaceted compound in emerging technologies.